Cas no 1105190-20-2 (2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-methylacetamide)

• Product Name: 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-methylacetamide
• CAS No: 1105190-20-2
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD11986407
• CID: 4680140
• PubChem ID: 33676620
• Update Time: 2025-06-08

2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-methylacetamide
• 2-[5-(hydroxymethyl)-2-sulfanylimidazol-1-yl]-N-methylacetamide
• 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-methylacetamide

• MDL： MFCD11986407
• Inchi： 1S/C7H11N3O2S/c1-8-6(12)3-10-5(4-11)2-9-7(10)13/h2,11H,3-4H2,1H3,(H,8,12)(H,9,13)
• InChI Key： ZZSYMFFRIWZCCV-UHFFFAOYSA-N
• SMILES： S=C1NC=C(CO)N1CC(NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Topological Polar Surface Area: 96.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolethiones

Additional information on 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-methylacetamide

Introduction to 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide (CAS No. 1105190-20-2)

2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide (CAS No. 1105190-20-2) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, often referred to by its systematic name, is a derivative of imidazole and acetamide, featuring a hydroxymethyl and sulfanyl group. Its unique structural characteristics make it an interesting subject for research in medicinal chemistry, biochemistry, and pharmaceutical sciences.

The chemical structure of 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide consists of an imidazole ring, which is a common moiety in many biologically active compounds. The presence of the hydroxymethyl and sulfanyl groups adds to its functional diversity, enabling it to participate in various chemical reactions and biological processes. The acetamide group further enhances its solubility and stability, making it suitable for a wide range of applications.

In recent years, there has been growing interest in the development of new therapeutic agents derived from imidazole-based compounds. 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide has shown promising results in several preclinical studies, particularly in the areas of antifungal and antibacterial activities. Research has demonstrated that this compound can effectively inhibit the growth of various pathogenic microorganisms, making it a potential candidate for the development of new antimicrobial drugs.

Beyond its antimicrobial properties, 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide has also been explored for its potential as a lead compound in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate certain enzymes and receptors involved in neurodegeneration, such as acetylcholinesterase and N-methyl-D-aspartate (NMDA) receptors. These findings suggest that it may have therapeutic benefits in conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the imidazole ring, followed by the introduction of the hydroxymethyl and sulfanyl groups through selective functionalization steps. The final step involves the attachment of the acetamide group to complete the molecule. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of its physical properties, 2-[5-(Hydoxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide is a white crystalline solid with good solubility in polar solvents such as water and methanol. Its melting point is around 140°C, and it exhibits moderate stability under standard laboratory conditions. These properties make it easy to handle and store, facilitating its use in both research and industrial settings.

The biological activity of 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide has been extensively studied using various in vitro and in vivo models. In cell culture experiments, it has been shown to exhibit potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for opportunistic infections. Additionally, it has demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.

In animal models, 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide has shown promising results in reducing inflammation and oxidative stress. These effects are attributed to its ability to modulate key signaling pathways involved in immune responses and cellular metabolism. For example, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, while also enhancing the expression of antioxidant enzymes like superoxide dismutase (SOD) and catalase.

The pharmacokinetic properties of 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide have also been investigated to understand its behavior in biological systems. Studies have shown that it is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized by hepatic enzymes, with major metabolites being excreted via urine and feces. The half-life of this compound is relatively short, which may be advantageous for reducing potential side effects associated with prolonged exposure.

To further explore its therapeutic potential, ongoing clinical trials are evaluating the safety and efficacy of 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide in treating various diseases. Preliminary results from phase I trials have indicated that it is well-tolerated by human subjects at doses up to 500 mg/day, with no serious adverse events reported. Phase II trials are currently underway to assess its effectiveness in specific patient populations.

In conclusion, 2-[5-(Hydroxymethyl)-2-Sulfanyl-1H-Imidazol-1-Yl]-N-Methylacetamide (CAS No. 1105190-20-2) is a promising compound with a wide range of potential applications in medicine and biology. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for further development as a therapeutic agent. Continued research into this compound will likely uncover additional uses and optimize its formulation for clinical use.